Cas no 127214-84-0 (2-Hepten-4-one, 6-[(1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-)

• Product Name: 2-Hepten-4-one, 6-[(1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-
• CAS No: 127214-84-0
• MF: C₁₅H₂₄O₃
• MW: 252.35
• CID: 175451
• PubChem ID: 14287398
• Update Time: 2024-11-06

2-Hepten-4-one, 6-[(1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-one,6-[(1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-
• (-)-Bisacurone A
• 2-Hepten-4-one,6-(4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, [1R-[1a(S*),4b,5b]]-
• Bisacurone A
• 2-Hepten-4-one, 6-[(1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-, (6S)-
• 4HBS45E3V9
• (6S)-6-((1R,4R,5S)-4,5-Dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-2-hepten-4-one
• SCHEMBL20959747
• 2-Hepten-4-one, 6-(4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, (1R-(1alpha(S*),4beta,5beta))-
• 127214-84-0
• UNII-4HBS45E3V9
• 2-Hepten-4-one, 6-(4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, [1R-[1alpha(S*),4beta,5beta]]-
• 2-Hepten-4-one, 6-((1R,4R,5S)-4,5-dihydroxy-4-methyl-2-cyclohexen-1-yl)-2-methyl-, (6S)-
• (6S)-6-[(1R,4R,5S)-4,5-Dihydroxy-4-methyl-2-cyclohexen-1-yl]-2-methyl-2-hepten-4-one

• Inchi： 1S/C15H24O3/c1-10(2)7-13(16)8-11(3)12-5-6-15(4,18)14(17)9-12/h5-7,11-12,14,17-18H,8-9H2,1-4H3/t11-,12+,14-,15+/m0/s1
• InChI Key： QJOWFYQIUZMPRY-MYZSUADSSA-N
• SMILES： C/C(/C)=C\C(=O)C[C@@H]([C@H]1C[C@H](O)[C@@](O)(C)C=C1)C

Computed Properties

• Exact Mass: 252.17254462g/mol
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids